Cas no 391957-28-1 (4-(2-bromo-5-methoxyphenyl)methylpiperidine)

• Product Name: 4-(2-bromo-5-methoxyphenyl)methylpiperidine
• CAS No: 391957-28-1
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 3962702
• PubChem ID: 9835495
• Update Time: 2025-06-09

4-(2-bromo-5-methoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(2-bromo-5-methoxyphenyl)methyl]-
• 4-(2-bromo-5-methoxyphenyl)methylpiperidine
• 4-[(2-bromo-5-methoxyphenyl)methyl]piperidine
• SCHEMBL6382507
• 391957-28-1
• EN300-1935571

• Inchi： 1S/C13H18BrNO/c1-16-12-2-3-13(14)11(9-12)8-10-4-6-15-7-5-10/h2-3,9-10,15H,4-8H2,1H3
• InChI Key： AWPGZFNSFWCAMH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1CC1CCNCC1)OC

Computed Properties

• Exact Mass: 283.05718Da
• Monoisotopic Mass: 283.05718Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-bromo-5-methoxyphenyl)methylpiperidine

4-(2-Bromo-5-Methoxyphenyl)methylpiperidine: A Comprehensive Overview

4-(2-Bromo-5-Methoxyphenyl)methylpiperidine, with the CAS number 391957-28-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted benzene ring. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurological and psychiatric disorders.

The chemical structure of 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine consists of a piperidine moiety attached to a benzene ring via a methyl group. The benzene ring is further substituted with a bromine atom at the 2-position and a methoxy group at the 5-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine as a lead compound in drug discovery. One notable area of research is its interaction with neurotransmitter systems, particularly serotonin and dopamine receptors. These receptors play crucial roles in regulating mood, cognition, and other neurological functions. By modulating these receptors, 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine could potentially offer therapeutic benefits for conditions such as depression, anxiety, and schizophrenia.

In vitro studies have demonstrated that 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine exhibits selective binding to serotonin receptors, specifically the 5-HT_1A subtype. This selectivity is advantageous because it can minimize off-target effects and improve the safety profile of potential drugs derived from this compound. Additionally, preliminary animal studies have shown that 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine can cross the blood-brain barrier efficiently, which is essential for its therapeutic efficacy in central nervous system (CNS) disorders.

The pharmacokinetic properties of 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are crucial for ensuring that the compound can be effectively delivered to the target site and maintained at therapeutic levels without causing significant toxicity or adverse effects.

In addition to its potential as a therapeutic agent, 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine has been explored as a tool compound in biochemical research. Its ability to selectively bind to specific receptors makes it valuable for studying receptor function and signaling pathways. This can provide insights into the mechanisms underlying various neurological disorders and aid in the development of more targeted therapies.

The synthesis of 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine has been optimized using modern synthetic techniques. Various methods have been reported in the literature, including palladium-catalyzed cross-coupling reactions and multistep synthetic routes. These methods offer high yields and purity, making large-scale production feasible for both research and commercial purposes.

Safety assessments of 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine have also been conducted to ensure its suitability for pharmaceutical applications. Toxicological studies have shown that it has a favorable safety profile at relevant doses. However, as with any new chemical entity, ongoing monitoring and further safety evaluations are necessary to fully understand its long-term effects.

In conclusion, 4-(2-Bromo-5-Methoxyphenyl)methylpiperidine, CAS number 391957-28-1, is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel drugs targeting neurological and psychiatric disorders. Continued research into this compound will likely yield valuable insights and advancements in the field.